4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine

• IUPAC Name: (3-tert-butylpiperidin-1-yl)-(2-fluoropyridin-4-yl)methanone
• InChI: InChI=1S/C15H21FN2O/c1-15(2,3)12-5-4-8-18(10-12)14(19)11-6-7-17-13(16)9-11/h6-7,9,12H,4-5,8,10H2,1-3H3
• InChI Key: STMNZIOPESLKPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCCN(C1)C(=O)C2=CC(=NC=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound, also known as TFP, is a pyridine derivative that has a tert-butylpiperidine-1-carbonyl group attached to it. TFP has been extensively studied for its unique properties and potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine is not fully understood, but it is believed to work by inhibiting the growth of cancer cells through the induction of apoptosis. 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine has been shown to induce apoptosis in cancer cells by activating the caspase cascade and by inhibiting the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects
4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of the immune system. 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine is its potent antitumor activity, which makes it a potential candidate for the development of anticancer drugs. However, 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine, including the development of more efficient and cost-effective synthesis methods, the evaluation of its potential as a drug candidate for the treatment of various diseases, and the investigation of its mechanism of action. Additionally, further studies are needed to evaluate the safety and toxicity of 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine, as well as its potential side effects.

Synthesis Methods

4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine can be synthesized using various methods, including the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction, the Buchwald-Hartwig amination reaction, and the Sonogashira cross-coupling reaction. One of the most commonly used methods for synthesizing 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine is the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction, which involves the reaction of 2-fluoropyridine with tert-butylpiperidine-1-carboxylate in the presence of a palladium catalyst.

Scientific Research Applications

4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine is in the field of medicinal chemistry, where it has been shown to have potential as a drug candidate for the treatment of various diseases. 4-(3-Tert-butylpiperidine-1-carbonyl)-2-fluoropyridine has been shown to have potent antitumor activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs.